Cas no 1806676-08-3 (1-Bromo-3-(4-(difluoromethyl)-3-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-(difluoromethyl)-3-mercaptophenyl)propan-2-one
• CAS No: 1806676-08-3
• MF: C₁₀H₉BrF₂OS
• MW: 295.143667936325
• CID: 4979816
• Update Time: 2025-06-14

1-Bromo-3-(4-(difluoromethyl)-3-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-(difluoromethyl)-3-mercaptophenyl)propan-2-one

• Inchi： 1S/C10H9BrF2OS/c11-5-7(14)3-6-1-2-8(10(12)13)9(15)4-6/h1-2,4,10,15H,3,5H2
• InChI Key： VHMJVNDVLWSHAI-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(C(F)F)=C(C=1)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 3.1
• Topological Polar Surface Area: 18.1

Additional information on 1-Bromo-3-(4-(difluoromethyl)-3-mercaptophenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(4-(difluoromethyl)-3-mercaptophenyl)propan-2-one (CAS No. 1806676-08-3)

1-Bromo-3-(4-(difluoromethyl)-3-mercaptophenyl)propan-2-one (CAS No. 1806676-08-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent and a difluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its thiol and ketone functionalities enable diverse chemical modifications.

The compound's CAS No. 1806676-08-3 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry. With the growing demand for fluorinated compounds in medicinal chemistry, 1-Bromo-3-(4-(difluoromethyl)-3-mercaptophenyl)propan-2-one stands out due to its ability to enhance the metabolic stability and bioavailability of target molecules. This aligns with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such intermediates.

One of the most discussed topics in relation to this compound is its role in covalent inhibitor design. The mercaptophenyl group allows for selective binding to cysteine residues in proteins, a strategy widely employed in developing therapies for diseases like cancer and autoimmune disorders. Additionally, the difluoromethyl moiety is known to improve lipophilicity, a critical factor in optimizing drug-like properties. These features make CAS No. 1806676-08-3 a hotspot for innovation in precision medicine.

From a technical perspective, the synthesis of 1-Bromo-3-(4-(difluoromethyl)-3-mercaptophenyl)propan-2-one involves multi-step reactions, often starting from commercially available aryl halides. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and reduce reaction times. The compound's purity and stability are also key considerations, as they directly impact its performance in downstream applications. Analytical methods like HPLC and NMR spectroscopy are routinely used for quality control.

In the context of agrochemical innovation, this compound has shown promise as a building block for herbicides and fungicides. The difluoromethyl group, in particular, contributes to the bioactivity of these formulations, offering enhanced efficacy against resistant strains. This aligns with global efforts to address food security challenges through advanced crop protection solutions.

As the scientific community continues to explore the potential of 1-Bromo-3-(4-(difluoromethyl)-3-mercaptophenyl)propan-2-one, its versatility and adaptability remain central to its appeal. Whether in drug development, material science, or agricultural chemistry, this compound exemplifies the intersection of innovation and practicality. Future research will likely focus on optimizing its synthetic routes and expanding its applications, solidifying its position as a cornerstone of modern chemical research.